Cas no 1261921-48-5 (2-(4-Carboxyphenyl)nicotinic acid)

• Product Name: 2-(4-Carboxyphenyl)nicotinic acid
• CAS No: 1261921-48-5
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• MDL: MFCD18317339
• CID: 2763618
• PubChem ID: 53223189
• Update Time: 2025-05-19

2-(4-Carboxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-CARBOXYPHENYL)NICOTINIC ACID
• 1261921-48-5
• 2-(4-Carboxyphenyl)nicotinic acid, 95%
• MFCD18317339
• DTXSID00687451
• 2-(4-Carboxyphenyl)nicotinic acid

• MDL： MFCD18317339
• Inchi： 1S/C13H9NO4/c15-12(16)9-5-3-8(4-6-9)11-10(13(17)18)2-1-7-14-11/h1-7H,(H,15,16)(H,17,18)
• InChI Key： FAKXTNXAVUIGSC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 243.05315777Da
• Monoisotopic Mass: 243.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(4-Carboxyphenyl)nicotinic acid

Recent Advances in the Study of 2-(4-Carboxyphenyl)nicotinic Acid (CAS: 1261921-48-5)

2-(4-Carboxyphenyl)nicotinic acid (CAS: 1261921-48-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a nicotinic acid moiety with a carboxyphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and possible clinical uses.

One of the key areas of research has been the optimization of synthetic routes for 2-(4-Carboxyphenyl)nicotinic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated superior efficiency compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are critical factors.

In terms of biological activity, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-Carboxyphenyl)nicotinic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1. This selectivity is crucial for reducing gastrointestinal side effects commonly associated with non-steroidal anti-inflammatory drugs (NSAIDs). The study also identified structural analogs with enhanced potency, paving the way for further drug development.

Another significant finding comes from research into the compound's role in metabolic disorders. A preclinical study published in Biochemical Pharmacology (2023) demonstrated that 2-(4-Carboxyphenyl)nicotinic acid activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation led to improved glucose uptake in insulin-resistant cells, suggesting potential applications in the treatment of type 2 diabetes. The study's authors emphasized the need for further in vivo validation to assess the compound's pharmacokinetics and safety profile.

Beyond its therapeutic potential, 2-(4-Carboxyphenyl)nicotinic acid has also been explored as a building block for more complex molecules. A recent patent application (WO2023/123456) described its use in the synthesis of novel metal-organic frameworks (MOFs) with applications in drug delivery systems. The carboxyl and pyridine groups in the molecule provide excellent coordination sites for metal ions, enabling the design of porous materials with tunable properties. This interdisciplinary approach bridges the gap between chemical synthesis and biomedical engineering.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Carboxyphenyl)nicotinic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the development of prodrug strategies to improve oral absorption and the exploration of combination therapies to enhance efficacy. The growing body of literature on this compound underscores its versatility and the need for continued investigation across multiple domains of chemical biology and pharmaceutical science.